ethyl 1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylate

• IUPAC Name: ethyl 2-cyclopentyl-5-nitropyrazole-3-carboxylate
• InChI: InChI=1S/C11H15N3O4/c1-2-18-11(15)9-7-10(14(16)17)12-13(9)8-5-3-4-6-8/h7-8H,2-6H2,1H3
• InChI Key: QXTGIWHYYLRKHP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN1C2CCCC2)[N+](=O)[O-]
• Molecular Formula: C11H15N3O4
• Molecular Weight: 253.25 g/mol

Description

Ethyl 1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylate is a chemical compound with the molecular formula C11H15N3O4. It has an average mass of 253.255 Da and a monoisotopic mass of 253.106262 Da.

Synthesis Analysis

The synthesis of pyrazole derivatives, such as ethyl 1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylate, can be achieved through various strategies. These include multicomponent approaches, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. Other methods involve the use of transition-metal catalysts, photoredox reactions, novel reactants, and innovative reaction types.

Molecular Structure Analysis

The molecular structure of ethyl 1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylate is characterized by a five-membered heterocyclic ring containing two nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

Pyrazole derivatives, including ethyl 1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylate, can undergo various chemical reactions. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes can produce pyrazoles. Other reactions include one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride, which readily form pyrazoline intermediates under mild conditions.